Cas no 697-83-6 (5-Chloro-2,4,6-trifluoropyrimidine)
5-Chloro-2,4,6-trifluoropyrimidine is a fluorinated pyrimidine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity due to the presence of multiple fluorine and chlorine substituents, enabling selective nucleophilic substitution reactions. The electron-withdrawing nature of the fluorine atoms enhances the compound's stability while facilitating further functionalization. It is particularly valuable in the synthesis of agrochemicals, bioactive molecules, and specialty chemicals. The compound's well-defined structure and consistent purity make it a reliable building block for researchers and industrial chemists. Proper handling is required due to its reactive halogen and fluorine groups.
697-83-6 structure
Product Name:5-Chloro-2,4,6-trifluoropyrimidine
CAS No:697-83-6
MF:C4ClF3N2
MW:168.504409790039
MDL:MFCD00191933
CID:39601
PubChem ID:69679
Update Time:2025-10-19
5-Chloro-2,4,6-trifluoropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2,4,6-trifluoropyrimidine
- 2,4,6-trifluoro-5-chloro pyrimidine
- 5-chlor-2,4,6-trifluorpyrimidin
- 5-chloro-2,4,6-trichloro-pyrimidine
- 5-chloro-2,4-6-trifluoropyrimidine
- 5-chloroperfluoropyrimidine
- Pyrimidine, 5-chloro-2,4,6-trifluoro-
- 5-chloro-2,4,6-trifluoro-pyrimidine
- C4ClF3N2
- PubChem6908
- GOYNRDSJTYLXBU-UHFFFAOYSA-N
- SBB088209
- FCH931664
- PC9980
- KM1305
- 2,4,6-trifluoro-5-chloropyrimidine
- NS00042363
- W-104589
- 697-83-6
- Z1203161841
- DTXSID2061018
- AKOS005255653
- FT-0620231
- MFCD00191933
- D89443
- PS-10207
- C1666
- EINECS 211-807-4
- 5-Chloro-2,4,6-trifluoropyrimidine, 99%
- CS-0204608
- SCHEMBL83209
- EN300-182961
- A836648
- HA447HVH98
- AC-10229
- DTXCID7046548
- DB-055347
-
- MDL： MFCD00191933
- Inchi： 1S/C4ClF3N2/c5-1-2(6)9-4(8)10-3(1)7
- InChI Key： GOYNRDSJTYLXBU-UHFFFAOYSA-N
- SMILES： ClC1=C(N=C(N=C1F)F)F
Computed Properties
- Exact Mass: 167.97000
- Monoisotopic Mass: 167.97
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 25.8
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.626 g/mL at 25 °C(lit.)
- Boiling Point: 115°C(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.439(lit.)
- PSA: 25.78000
- LogP: 1.54730
- Solubility: Not determined
5-Chloro-2,4,6-trifluoropyrimidine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT, MOISTURE SENSITIVE
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
5-Chloro-2,4,6-trifluoropyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-2,4,6-trifluoropyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008726-25g |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 98% | 25g |
1461.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008726-100g |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 98% | 100g |
4241.0CNY | 2021-07-07 | |
| Chemenu | CM167241-100g |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 95% | 100g |
$400 | 2024-07-24 | |
| Apollo Scientific | PC9980-1g |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 95% | 1g |
£10.00 | 2024-05-24 | |
| Apollo Scientific | PC9980-5g |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 95% | 5g |
£11.00 | 2024-05-24 | |
| TRC | C433018-100mg |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C433018-250mg |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C433018-500mg |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C433018-1g |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 1g |
$ 80.00 | 2022-06-06 | ||
| Chemenu | CM167241-100g |
5-Chloro-2,4,6-trifluoropyrimidine |
697-83-6 | 95% | 100g |
$400 | 2021-08-05 |
5-Chloro-2,4,6-trifluoropyrimidine Related Literature
-
1. Aromatic C–F activation at Ni in the presence of a carbon–chlorine bond: the nickel mediated synthesis of new pyrimidinesMarianna I. Sladek,Thomas Braun,Beate Neumann,Hans-Georg Stammler J. Chem. Soc. Dalton Trans. 2002 297
-
R. E. Banks,D. S. Field,R. N. Haszeldine J. Chem. Soc. C 1970 1280
-
3. Perfluorocarbon fluids as solvent replacementsRichard D. Chambers,Andrew R. Edwards J. Chem. Soc. Perkin Trans. 1 1997 3623
-
Thomas Braun,Robin N. Perutz Chem. Commun. 2002 2749
-
5. Heterocyclic polyfluoro-compounds. Part X. Nucleophilic substitution in tetrafluoropyrimidineR. E. Banks,D. S. Field,R. N. Haszeldine J. Chem. Soc. C 1967 1822
697-83-6 (5-Chloro-2,4,6-trifluoropyrimidine) Related Products
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- 25096-66-6(5-chloro-4,6-difluoropyrimidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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